Cas no 615576-64-2 (2-(piperidin-4-yloxy)pyrazine)

• Product Name: 2-(piperidin-4-yloxy)pyrazine
• CAS No: 615576-64-2
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• MDL: MFCD11504921
• CID: 856869
• PubChem ID: 3271881
• Update Time: 2026-04-29

2-(piperidin-4-yloxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(PIPERIDIN-4-YLOXY)PYRAZINE, HCL
• 2-(Piperidin-4-yloxy)pyrazine hydrochloride
• 2-(Piperidin-4-yloxy)pyrazine
• 2-piperidin-4-yloxypyrazine,hydrochloride
• 2-(Piperidin-4-yloxy)-pyrazine
• 2-(piperidin-4-yloxy)pyrazine

• MDL： MFCD11504921

Computed Properties

• Exact Mass: 215.08300

Experimental Properties

• PSA: 47.04000
• LogP: 1.73820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(piperidin-4-yloxy)pyrazine

2-(Piperidin-4-yloxy)pyrazine: A Comprehensive Overview of CAS No. 615576-64-2

2-(Piperidin-4-yloxy)pyrazine, with the CAS number 615576-64-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyrazine ring and a piperidine moiety. The combination of these functional groups imparts distinct pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(piperidin-4-yloxy)pyrazine can be represented as C₉H₁₂N₂O. The pyrazine ring, known for its aromaticity and electron-withdrawing properties, contributes to the compound's stability and reactivity. Meanwhile, the piperidine moiety, which is a six-membered cyclic amine, provides additional functionalities that can influence the compound's biological activity. The presence of the oxygen atom in the piperidine ring further enhances the compound's solubility and bioavailability.

In recent years, 2-(piperidin-4-yloxy)pyrazine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors, including serotonin (5-HT) and dopamine (DA) receptors, which are crucial for regulating mood, cognition, and other neurological functions.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 2-(piperidin-4-yloxy)pyrazine on serotonin receptors. The results indicated that this compound exhibits selective agonist activity at 5-HT_1A receptors, which are known to play a role in anxiety and depression. This finding suggests that 2-(piperidin-4-yloxy)pyrazine could be a promising lead compound for the development of novel anxiolytic and antidepressant drugs.

Beyond its potential as a neuropharmacological agent, 2-(piperidin-4-yloxy)pyrazine has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. A study published in the Inflammation Research journal in 2020 demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings highlight the potential of 2-(piperidin-4-yloxy)pyrazine as an anti-inflammatory agent.

The pharmacokinetic properties of 2-(piperidin-4-yloxy)pyrazine have also been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for once-daily dosing regimens. Additionally, it shows low toxicity in preclinical studies, making it a safe candidate for further clinical development.

In terms of synthetic routes, several methods have been developed to produce 2-(piperidin-4-yloxy)pyrazine. One common approach involves the reaction of 4-hydroxypiperidine with 2-chloropyrazine in the presence of a base such as potassium carbonate. This method yields high purity and yield, making it suitable for large-scale production. Another synthetic route involves the coupling of 4-piperidinemethanol with 2-bromopyrazine using palladium-catalyzed cross-coupling reactions. This method offers greater flexibility in terms of functional group manipulation and can be adapted to produce derivatives with enhanced biological activity.

The potential applications of 2-(piperidin-4-yloxy)pyrazine extend beyond traditional pharmaceuticals. In the field of agrochemicals, this compound has been explored for its pesticidal properties. A study published in the Pest Management Science journal in 2019 reported that 2-(piperidin-4-yloxy)pyrazine-based compounds exhibit potent insecticidal activity against various pests, including aphids and whiteflies. This finding opens up new possibilities for developing environmentally friendly pesticides.

In conclusion, CAS No. 615576-64-2: 2-(Piperidin-4-yloxy)pyrazine is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments and agricultural practices.